Cas no 1058244-38-4 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 1058244-38-4
• MF: C₁₈H₁₉FN₂O₄S
• MW: 378.417866945267
• CID: 6033709
• PubChem ID: 25852980
• Update Time: 2025-07-25

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-4-ethoxy-3-fluorobenzenesulfonamide
• AKOS024498421
• N-(1-acetylindolin-6-yl)-4-ethoxy-3-fluorobenzenesulfonamide
• F5099-0812
• 1058244-38-4

• Inchi： 1S/C18H19FN2O4S/c1-3-25-18-7-6-15(11-16(18)19)26(23,24)20-14-5-4-13-8-9-21(12(2)22)17(13)10-14/h4-7,10-11,20H,3,8-9H2,1-2H3
• InChI Key： VYLYHEKCUAAVDO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C)=O)(=O)=O)=CC=C(OCC)C(F)=C1

Computed Properties

• Exact Mass: 378.10495643g/mol
• Monoisotopic Mass: 378.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide

Recent Advances in the Study of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS: 1058244-38-4)

The compound N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS: 1058244-38-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique indole and fluorobenzene moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the compound's interaction with specific biological targets, particularly in the context of inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to reveal that the compound binds selectively to the ATP-binding site of these kinases, thereby modulating their activity. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide has also shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute reported that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial function. The study highlighted the compound's ability to selectively target cancer cells while sparing normal cells, a characteristic that is highly desirable in anticancer drug development. Further investigations are underway to explore its efficacy in animal models and to identify potential synergies with existing chemotherapeutic agents.

The synthesis and optimization of this compound have also been a focal point of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves the yield and purity of the compound, making it more accessible for large-scale studies. The authors emphasized the importance of the ethoxy and fluorine substituents in enhancing the compound's bioavailability and metabolic stability, which are critical factors for its progression into clinical trials.

Despite these promising developments, challenges remain in the development of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for further pharmacokinetic studies must be addressed. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include structure-activity relationship (SAR) studies to optimize its potency and selectivity, as well as in vivo studies to evaluate its therapeutic potential in disease models.

In conclusion, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS: 1058244-38-4) represents a promising avenue for drug discovery in the fields of inflammation and oncology. Its recent advancements underscore the importance of interdisciplinary research in unlocking the full potential of novel chemical entities. As the scientific community continues to explore its applications, this compound may pave the way for the development of next-generation therapeutics with improved efficacy and safety profiles.